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Compound of Interest

Compound Name: 3-Chloro-5-methoxybenzonitrile

cat. No.: B1358151

An In-Depth Technical Guide to 3-Chloro-5-methoxybenzonitrile

IUPAC Name: 3-Chloro-5-methoxybenzonitrile

This guide provides a comprehensive overview of 3-Chloro-5-methoxybenzonitrile, a key
intermediate in organic and medicinal chemistry. It is intended for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

The fundamental properties of 3-Chloro-5-methoxybenzonitrile are summarized below.
These properties are crucial for its application in chemical synthesis and for ensuring safe
handling.

Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1358151?utm_src=pdf-interest
https://www.benchchem.com/product/b1358151?utm_src=pdf-body
https://www.benchchem.com/product/b1358151?utm_src=pdf-body
https://www.benchchem.com/product/b1358151?utm_src=pdf-body
https://www.benchchem.com/product/b1358151?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name 3-chloro-5-methoxybenzonitrile[1]

CAS Number 473923-96-5[1][2]

PubChem CID 21949921[1]

Molecular Formula CsHeCINOJ1]

SMILES COC1=CC(=CC(=C1)C#N)CI[1]

inChi INChl=1S/C8H6CINO/c1-11-8-3-6(5-10)2-7(9)4-
8/h2-4H,1H3[1]

InChlKey BCJIBKZKDIVECQW-UHFFFAQYSA-N[1]

Physicochemical Properties

Property Value

Molecular Weight 167.59 g/mol [1]
Appearance White solid[2]
Storage Temperature 2-8°C[2]

XLogP3 2.9[1]

Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor Count 2[1]

Rotatable Bond Count 11]

Exact Mass 167.0137915 Dal1]
Monoisotopic Mass 167.0137915 Da[1]

Synthesis and Reactivity

3-Chloro-5-methoxybenzonitrile is a versatile synthetic intermediate. Its reactivity is primarily
centered around the nitrile group, the aromatic ring, and the methoxy group.
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Synthetic Utility

A significant application of 3-Chloro-5-methoxybenzonitrile is its role as a precursor in the
synthesis of more complex molecules. For instance, it is a starting material for producing 3-
Chloro-5-hydroxybenzonitrile, a compound with demonstrated utility in medicinal chemistry,
particularly as a building block for non-nucleoside HIV reverse transcriptase inhibitors.[3] The
conversion involves the cleavage of the aryl methyl ether.[3]
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Synthetic Workflow: From Intermediate to Bioactive Precursor

(

)

Lil, Collidine, 170°C

(

)

Further Functionalization
(e.g., Etherification, Coupling)
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Experimental Protocol: Demethylation

Start: Mix Reagents
(Substrate, Lil, Collidine)

(Heat to 170°C)

Monitor Reaction
(TLC, LC-MS)
pon Completion
Aqueous Work-up
(Acidification, Extraction)

:

Purification
(Recrystallization or Chromatography)

End: Isolated Product

(3-Chloro-5-hydroxybenzonitrile)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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